2-(7-methyl-2-oxo-2H-chromen-4-yl)acetic acid

• IUPAC Name: 2-(7-methyl-2-oxochromen-4-yl)acetic acid
• InChI: InChI=1S/C12H10O4/c1-7-2-3-9-8(5-11(13)14)6-12(15)16-10(9)4-7/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key: VDQLZKYCWITDPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(=O)O2)CC(=O)O
• Molecular Formula: C12H10O4
• DSSTOX Substance ID: DTXSID30964989
• Molecular Weight: 218.20 g/mol
• CAS No.: 50764-81-3

Description

2-(7-methyl-2-oxo-2H-chromen-4-yl)acetic acid, also known as 7-Methyl-2-oxo-2H-chromene-4-acetic acid (MOCA), is an organic compound that has been widely studied for its potential use in various scientific research applications. It is a white, crystalline powder that has a melting point of 108°C and a molecular weight of 238.32 g/mol. MOCA is a derivative of chromene, a type of polycyclic aromatic hydrocarbon (PAH) found in many natural products.

Scientific Research Applications

Synthesis and Derivative Formation

2-(7-Methyl-2-Oxo-2H-Chromen-4-Yl)Acetic Acid and its derivatives have been extensively explored in the synthesis of various compounds. For instance, the preparation of Schiff's bases and thiazolidin-4-ones based on this acid has been reported, demonstrating its versatility in forming diverse chemical structures with potential biological activities (Čačić et al., 2009). Moreover, these derivatives have been synthesized for further evaluation of their antibacterial properties against various bacteria strains, indicating their potential applications in antimicrobial research (Čačić et al., 2006).

Multicomponent Condensation Reactions

Research has shown the utility of this compound in multicomponent condensation reactions. For example, it has been used in the synthesis of various acetic acids, showcasing its role in creating complex molecules with potential applications in medicinal chemistry and drug design (Gorbunov et al., 2018).

Antineoplastic Activities

The compound and its derivatives have also been studied for their antineoplastic (anti-cancer) activities. A study found that certain derivatives exhibit significant antineoplastic properties, suggesting their potential as lead compounds for developing new anticancer drugs (Gašparová et al., 2013).

Photoactive Applications

In addition, its use in the synthesis of photoactive derivatives, particularly in conjunction with cellulose, has been explored. These derivatives could be relevant in designing smart materials due to their light-triggered photodimerization properties (Wondraczek et al., 2012).

Antioxidant and Antimicrobial Potential

Further studies have evaluated the antioxidant activities of certain derivatives, finding promising results compared to standard antioxidants like ascorbic acid. This highlights their potential use in combating oxidative stress-related diseases (Čačić et al., 2010). Additionally, the antimicrobial activity of various derivatives has been investigated, revealing significant potential in addressing bacterial and fungal infections (Satyanarayana et al., 2009).

Mechanism of Action

Target of Action

Coumarin derivatives, to which this compound belongs, have been known to interact with a variety of biological targets, including enzymes, receptors, and cellular structures .

Mode of Action

Coumarin derivatives have been reported to interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity, modulation of receptor signaling, and disruption of cellular structures .

Biochemical Pathways

Coumarin derivatives have been reported to affect a variety of biochemical pathways, including those involved in inflammation, coagulation, cancer, and microbial infections .

Pharmacokinetics

Coumarin derivatives are generally known to have good absorption and distribution profiles, undergo extensive metabolism, and are excreted primarily in the urine .

Result of Action

Coumarin derivatives have been reported to exert a variety of effects at the molecular and cellular levels, including modulation of enzyme activity, alteration of receptor signaling, and disruption of cellular structures .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the action of coumarin derivatives .

Future Directions

The future directions for research on “2-(7-methyl-2-oxo-2H-chromen-4-yl)acetic acid” and other coumarin derivatives could include further investigation of their synthesis methods, exploration of their biological and pharmacological activities, and development of their applications in various fields.

Biochemical Analysis

Biochemical Properties

2-(7-methyl-2-oxo-2H-chromen-4-yl)acetic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit certain enzymes involved in inflammatory pathways, thereby exhibiting anti-inflammatory properties . Additionally, it interacts with proteins that are crucial for cellular signaling, which can modulate various cellular processes .

Cellular Effects

The effects of this compound on cells are multifaceted. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the expression of genes involved in oxidative stress responses, thereby enhancing the cell’s ability to combat oxidative damage . Moreover, it can alter cellular metabolism by interacting with metabolic enzymes, leading to changes in metabolite levels .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, it can inhibit the activity of cyclooxygenase enzymes, which are involved in the inflammatory response . Additionally, it can modulate gene expression by interacting with transcription factors, thereby influencing the transcription of target genes .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Its stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to the compound has been associated with sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits beneficial effects, such as anti-inflammatory and antioxidant properties . At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal cellular processes . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that are crucial for its metabolism. For instance, it can be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that can exert biological effects . Additionally, the compound can influence metabolic flux by altering the activity of key metabolic enzymes, thereby affecting metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. The compound can be transported by specific transporters and binding proteins, which facilitate its movement across cellular membranes . Once inside the cell, it can accumulate in specific compartments, such as the cytoplasm or nucleus, where it can exert its effects .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it can localize to the mitochondria, where it can influence mitochondrial function and energy metabolism . Additionally, its localization to the nucleus can affect gene expression by interacting with nuclear proteins and transcription factors .